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Compound Name: Hept-5-en-1-yne

Cat. No.: B15418405 Get Quote

An In-depth Technical Guide to Hept-5-en-1-yne
For Researchers, Scientists, and Drug Development Professionals

Introduction
Hept-5-en-1-yne is an organic molecule belonging to the enyne class of compounds,

characterized by the presence of both a double (alkene) and a triple (alkyne) bond within its

carbon skeleton. Specifically, it is a seven-carbon chain with a terminal alkyne at position 1 and

a double bond at position 5. This arrangement of functional groups makes Hept-5-en-1-yne a

versatile building block in organic synthesis, with potential applications in the construction of

more complex molecules, including those of pharmaceutical interest. This guide provides a

comprehensive overview of its chemical structure, properties, and synthetic methodologies.

Chemical Structure and Properties
The chemical structure of Hept-5-en-1-yne is characterized by a seven-carbon chain

containing a terminal triple bond and a double bond at the fifth carbon. The presence of the

double bond allows for the existence of (E) and (Z) stereoisomers.

Caption: Chemical structure of Hept-5-en-1-yne.
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Quantitative data for Hept-5-en-1-yne is primarily based on computational models, with some

experimental data available for its stereoisomer, (E)-hept-5-en-1-yne. A summary of these

properties is presented below.

Property Value Source

Molecular Formula C₇H₁₀ PubChem[1]

Molecular Weight 94.15 g/mol PubChem[1]

IUPAC Name hept-5-en-1-yne PubChem[1]

CAS Number 127130-69-2 PubChem[1]

Topological Polar Surface Area 0 Å² PubChem[1]

Complexity 89.9 PubChem[1]

Monoisotopic Mass 94.078250319 Da PubChem[1]

XLogP3 2.1 PubChem[1]

Note: Most physical properties such as boiling point and density are not experimentally

determined for Hept-5-en-1-yne in the available literature. For a related isomer, hept-1-en-6-

yne, a boiling point of approximately 110-112°C and a density of about 0.75 g/cm³ have been

reported.

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of Hept-5-en-1-yne.

While a complete set of experimental spectra for the parent compound is not readily available,

data for the (E)-isomer provides valuable insight.

Data Type Description

¹³C NMR Spectral data available for (E)-hept-5-en-1-yne.

GC-MS
Gas Chromatography-Mass Spectrometry data

available for (E)-hept-5-en-1-yne.
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Synthesis of Hept-5-en-1-yne
The synthesis of enynes like Hept-5-en-1-yne can be achieved through various modern

organic chemistry reactions. Palladium-catalyzed cross-coupling reactions are among the most

efficient and widely used methods. The Sonogashira coupling, which involves the coupling of a

terminal alkyne with a vinyl halide, is a particularly suitable method.

General Experimental Protocol: Sonogashira Coupling
This protocol describes a general procedure for the synthesis of an enyne, which can be

adapted for the synthesis of Hept-5-en-1-yne by selecting the appropriate starting materials

(e.g., propyne and 1-bromo-but-2-ene).

Materials:

Vinyl halide (e.g., 1-bromo-but-2-ene)

Terminal alkyne (e.g., propyne or its synthetic equivalent)

Palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(PPh₃)₂)

Copper(I) salt (e.g., CuI)

Amine base (e.g., triethylamine or diisopropylamine)

Anhydrous solvent (e.g., THF or DMF)

Procedure:

To a dried flask under an inert atmosphere (e.g., nitrogen or argon), add the vinyl halide and

the solvent.

Add the palladium catalyst and the copper(I) salt to the reaction mixture.

Add the amine base, followed by the terminal alkyne.

Stir the reaction mixture at room temperature or with gentle heating until the reaction is

complete (monitored by TLC or GC).
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Upon completion, quench the reaction with a saturated aqueous solution of ammonium

chloride.

Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and

concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to afford the desired enyne.
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General Sonogashira Coupling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chem.libretexts.org [chem.libretexts.org]

To cite this document: BenchChem. [Hept-5-en-1-yne chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15418405#hept-5-en-1-yne-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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